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Compound of Interest

Compound Name: AquaMet

Cat. No.: B1449477

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for
AquaMet™ catalyst based on available data for the catalyst and structurally related ruthenium-
based metathesis catalysts. A specific Safety Data Sheet (SDS) for AquaMet™ catalyst (CAS
No. 1414707-08-6) was not publicly available from major suppliers at the time of this writing.
Therefore, the information herein, particularly regarding quantitative safety data, is based on
analogous compounds, such as the Hoveyda-Grubbs 2nd Generation catalyst, and should be
treated as general guidance. It is imperative to consult the official Safety Data Sheet provided
by the supplier before handling this product and to conduct a thorough risk assessment for any
specific experimental protocol.

Introduction

AquaMet™ is a water-soluble ruthenium-based olefin metathesis catalyst.[1] Its high activity
and stability in aqueous media make it a valuable tool in various chemical syntheses, including
ring-closing metathesis (RCM), cross-metathesis (CM), and ring-opening metathesis
polymerization (ROMP). As with all organometallic reagents, particularly those containing
heavy metals like ruthenium, proper handling and safety precautions are of paramount
importance to ensure the safety of laboratory personnel and the integrity of experimental
results. This guide provides an in-depth overview of the known safety and handling
considerations for AquaMet™ and related ruthenium catalysts.
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Catalyst Identification and Properties

A summary of the key identification and physical properties of the AquaMet™ catalyst is
provided below.

Property Value

[1,3-Bis(2,4,6-trimethylphenyl)-4-[(4-ethyl-4-
) methylpiperazinium-1-yl)methyl]-2-
Chemical Name
imidazolidinylidene]dichloro(2-

isopropoxybenzylidene)ruthenium(ll) Chloride

Synonym(s) AquaMet

CAS Number 1414707-08-6
Molecular Formula C39Hs5CIsN4ORu
Molecular Weight 803.31 g/mol
Appearance Green powder

Solubilit Soluble in water and some chlorinated organic
olubili
Y solvents (e.g., DCM, chloroform).[1]

Hazard Identification and Classification

While a specific GHS classification for AquaMet™ is not available, related ruthenium catalysts
like the Hoveyda-Grubbs 1st Generation catalyst are classified as flammable solids.[2] The
following table summarizes the potential hazards based on analogous compounds.
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Hazard Class

GHS Classification
(Inferred)

Precautionary Statements
(Inferred)

Flammability

Flammable Solid, Category 2

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition
sources. No smoking. P240:
Ground/bond container and
receiving equipment. P241:
Use explosion-proof

equipment.

Health Hazards

Acute toxicity (Oral, Dermal,
Inhalation) - Data not available
Skin Corrosion/Irritation - May
cause skin irritation Serious
Eye Damage/Eye Irritation -
May cause eye irritation
Respiratory or Skin
Sensitization - Data not
available Germ Cell
Mutagenicity - Data not
available Carcinogenicity -
Data not available
Reproductive Toxicity - Data
not available Specific Target
Organ Toxicity (Single
Exposure) - May cause
respiratory irritation Specific
Target Organ Toxicity

(Repeated Exposure) - Data

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area. P280:
Wear protective
gloves/protective clothing/eye

protection/face protection.

not available Aspiration Hazard

- Data not available

Handling and Storage

Proper handling and storage are crucial for maintaining the catalyst's activity and ensuring a
safe laboratory environment.
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General Handling Precautions

 Inert Atmosphere: While AquaMet™ is reported to have high stability allowing for handling in
air, many ruthenium catalysts are sensitive to oxygen when in solution.[3] To ensure catalyst
longevity and reproducibility, it is best practice to handle solutions of the catalyst under an
inert atmosphere (e.g., argon or nitrogen).

» Ventilation: Handle the solid catalyst and its solutions in a well-ventilated fume hood to
minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[2]

» Avoid Dust Formation: When handling the solid, avoid creating dust.

Ignition Sources: Keep the catalyst away from heat, sparks, and open flames.[2]

Storage Conditions

e Long-term Storage (>1 week): Store under an inert gas in a cold place (recommended
temperature 2 - 8 °C).[1]

o Short-term Storage (<1 week): Store under an inert gas at ambient temperature.[1]
o Container: Keep the container tightly closed.

Experimental Protocols and Procedures
General Workflow for a Metathesis Reaction

The following diagram illustrates a general workflow for setting up an olefin metathesis reaction
using an air-sensitive catalyst.
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General Workflow for Olefin Metathesis
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Caption: General workflow for an olefin metathesis reaction.
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Catalyst Poisoning and Decomposition

Several substances can act as catalyst poisons, leading to deactivation.
o Oxygen: While solid AquaMet™ is air-stable, solutions can be sensitive to oxygen.[3]
» Peroxides: Peroxides can oxidize the metal-carbene bond, rendering the catalyst inactive.[4]

o Ethylene: The ethylene byproduct of many metathesis reactions can lead to catalyst
decomposition.[4] It is often beneficial to remove ethylene from the reaction mixture, for
example, by bubbling an inert gas through the solution.

The following diagram illustrates the logical relationship of factors leading to catalyst
deactivation.
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Caption: Factors contributing to catalyst deactivation.

First Aid Measures
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The following first aid measures are based on general procedures for handling chemical
reagents and information for analogous ruthenium catalysts.[2]

Exposure Route First Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) o o ) )
give artificial respiration. Seek medical attention.

Immediately wash the affected area with soap
i and plenty of water while removing
Skin Contact _ _ _ o
contaminated clothing. Seek medical attention if

irritation persists.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill and Disposal Considerations
Spill Response

o Small Spills: For small spills of the solid catalyst, carefully sweep up the material to avoid
creating dust and place it in a suitable, closed container for disposal.

o Large Spills: For larger spills, evacuate the area. Wear appropriate PPE, including
respiratory protection. Contain the spill and collect the material using a method that does not
generate dust.

o Solutions: Absorb spills of catalyst solutions with an inert material (e.g., vermiculite, sand)
and place in a sealed container for disposal.

Disposal

Dispose of waste catalyst and contaminated materials in accordance with local, state, and
federal regulations. Due to the ruthenium content, it is likely to be classified as hazardous
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waste.

Conclusion

AquaMet™ catalyst is a powerful tool for olefin metathesis in aqueous and organic media.
While it is reported to be relatively stable, it is a ruthenium-based organometallic compound
and should be handled with care. Adherence to standard laboratory safety practices, including
the use of appropriate personal protective equipment, handling in a well-ventilated area, and
awareness of potential catalyst poisons, is essential for its safe and effective use. Researchers
should always consult the most recent Safety Data Sheet from their supplier for the most
accurate and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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